Cas no 621-00-1 (Urea,N,N'-bis(4-methylphenyl)-)

Urea, N,N'-bis(4-methylphenyl)-, is a substituted urea derivative characterized by the presence of two 4-methylphenyl groups attached to the urea core. This compound exhibits notable thermal stability and is often utilized as an intermediate in organic synthesis, particularly in the production of dyes, pigments, and specialty polymers. Its rigid aromatic structure contributes to enhanced solubility in organic solvents, making it suitable for applications requiring precise molecular design. The methyl substituents further influence its reactivity and compatibility in condensation reactions. This compound is valued for its consistent purity and reliability in high-performance chemical processes.

Urea,N,N'-bis(4-methylphenyl)- structure

621-00-1 structure

Product Name:Urea,N,N'-bis(4-methylphenyl)-

CAS No:621-00-1

MF:C₁₅H₁₆N₂O

MW:240.300343513489

MDL:MFCD00087472

CID:506282

PubChem ID:69295

Update Time:2025-06-07

Urea,N,N'-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

- Urea,N,N'-bis(4-methylphenyl)-
- 1,3-bis(4-methylphenyl)urea
- 4,4'-DITOLYLUREA
- 1,3-di(4-methylphenyl)urea
- 1,3-di(para-tolyl)urea
- 1,3-di-p-tolylcarbamide
- 1,3-Di-p-tolylurea
- F0034-0127
- N-(4-methylphenyl)[(4-methylphenyl)amino]carboxamide
- N,N'-bis(4-methylphenyl)urea
- n,n'-di(4-methylphenyl)urea
- N,N'-di(p-tolyl)urea
- NSC6799
- Urea,N'-bis(4-methylphenyl)-
- NSC-6799
- NSC-104483
- F74584
- DTXSID70211141
- NSC 6799
- NS00017514
- NSC 104483
- 1,3-Bis(4-tolyl)urea
- HIIZOYBOCSCLPH-UHFFFAOYSA-N
- AI3-33149
- 621-00-1
- MS-10539
- SR-01000643146-1
- NSC104483
- Urea,n,n-bis(4-methylphenyl)-
- N,N'-di-(p-tolyl)urea
- SCHEMBL1275920
- CS-0331612
- NCIOpen2_007178
- Urea, N,N'-bis(4-methylphenyl)-
- CCG-54024
- EINECS 210-664-5
- Z44589974
- AKOS001022201
- MFCD00087472
- DS-012570
- MDL： MFCD00087472
- Inchi： 1S/C15H16N2O/c1-11-3-7-13(8-4-11)16-15(18)17-14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H2,16,17,18)
- InChI Key： HIIZOYBOCSCLPH-UHFFFAOYSA-N
- SMILES： O=C(NC1C=CC(C)=CC=1)NC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 240.12638
Monoisotopic Mass: 240.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing
Topological Polar Surface Area: 41.1Å²

Experimental Properties

PSA: 41.13
LogP: 4.09340

Urea,N,N'-bis(4-methylphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB164932-10 g	4,4'-Ditolylurea, 97%; .	621-00-1	97%	10 g	€220.00	2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1402282-1g	1,3-Di-p-tolylurea	621-00-1	97%	1g	￥2394.00	2024-05-06
Key Organics Ltd	MS-10539-1MG	1,3-bis(4-methylphenyl)urea	621-00-1	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	MS-10539-5MG	1,3-bis(4-methylphenyl)urea	621-00-1	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	MS-10539-10MG	1,3-bis(4-methylphenyl)urea	621-00-1	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	MS-10539-20MG	1,3-bis(4-methylphenyl)urea	621-00-1	>90%	20mg	￡76.00	2023-04-19
Key Organics Ltd	MS-10539-50MG	1,3-bis(4-methylphenyl)urea	621-00-1	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	MS-10539-100MG	1,3-bis(4-methylphenyl)urea	621-00-1	>90%	100mg	£146.00	2023-09-09
abcr	AB164932-10g	4,4'-Ditolylurea, 97%; .	621-00-1	97%	10g	€220.00	2025-04-17
Key Organics Ltd	MS-10539-0.25g	1,3-bis(4-methylphenyl)urea	621-00-1	>90%	0.25g	£81.00	2025-02-09